Dihydro-2,5-diethyl-2,5-dimethyl-3(2H)-furanone

• CAS No.: 18063-89-3
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 2,5-diethyl-2,5-dimethyloxolan-3-one
• InChI: InChI=1S/C10H18O2/c1-5-9(3)7-8(11)10(4,6-2)12-9/h5-7H2,1-4H3
• InChI Key: ZRKCXPIUZAYNFE-UHFFFAOYSA-N
• SMILES: CCC1(CC(=O)C(O1)(C)CC)C
• Synonyms: 2,5-Diethyl-4,5-dihydro-2,5-dimethyl-3(2H)-furanone

Description

Dihydro-2,5-diethyl-2,5-dimethyl-3(2H)-furanone, also known as this compound, is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 20770. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

A mixture of mercury (II) acetate (2.7 g, 0.0084 mol), sulfuric acid (2.7 ml, 0.027 mol), water (270 ml) and 3,6-dimethyl-oct-4-yne-3,6-diol (27.0 g, 0.159 mol) is heated at 80° C. The reaction mixture is maintained at 80° C. for 4 hours and allowed to cool to ambient temperature. The mixture is extracted with diethyl ether (3×150 ml), the organic phases are combined, washed with water, and dried over anhydrous sodium sulfate. The mixture is filtered and the filtrate is evaporated under reduced pressure to give 2,5-diethyl-2,5-di-methyldihydrofuran-3-one (20 g) as a colourless oil.